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Compound of Interest

Compound Name:
5-Chloro-1H-pyrazole-3-carboxylic

acid

CAS No.: 881668-70-8

Cat. No.: B1521907 Get Quote

Executive Summary: Immediate Action Card
Do not treat this chemical as general trash or standard organic waste. Because of the chlorine

substituent on the pyrazole ring, this compound requires a Halogenated Waste Stream.

Improper disposal into non-halogenated solvent streams can damage incinerator catalytic

converters and violate EPA/RCRA compliance due to the formation of acid gases (HCl) during

combustion.

Parameter Critical Directive

Primary Hazard
Skin/Eye/Respiratory Irritant (H315, H319,

H335); Acidic Solid.[1][2]

Waste Stream Solid Waste: Organic, Halogenated, Acidic.

Container
HDPE (High-Density Polyethylene) or Glass.[1]

[2] Avoid metal.

Incompatibility Strong Oxidizers, Strong Bases, Cyanides.

Disposal Method
High-Temperature Incineration with Flue Gas

Scrubbing.
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Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand its behavior in the waste container.

Chemical Identity: 5-Chloro-1H-pyrazole-3-carboxylic acid[1][2]

Functional Groups:

Carboxylic Acid (-COOH):[1][2] Lowers pH; capable of mobilizing metals from steel drums.

Chlorine (-Cl):[1][2] Classifies the waste as halogenated.

Pyrazole Ring:[3][4][5][6] Nitrogen-rich; potential for NOx generation during combustion.

Stability: Stable under standard laboratory conditions but reactive with strong bases

(exothermic neutralization) and oxidizing agents.

Why "Halogenated" Matters (The Causality)
In a standard incinerator, organic compounds burn to CO₂ and H₂O. However, chlorinated

compounds like this pyrazole derivative produce Hydrogen Chloride (HCl) gas upon

combustion.

If mislabeled as Non-Halogenated: The HCl gas can corrode the incinerator's internal

refractory lining and overwhelm standard filtration systems, leading to the release of acid rain

precursors.

Correct Path: Halogenated waste is routed to incinerators equipped with alkaline scrubbers

that neutralize the HCl gas before it exits the stack.

Strategic Segregation Protocol
Effective disposal starts at the bench, not the loading dock. Use this compatibility matrix to

prevent dangerous interactions in your Satellite Accumulation Area (SAA).
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Incompatible Class Result of Mixing Preventative Action

Strong Bases (e.g., NaOH,

KOH)

Rapid exothermic reaction

(Heat generation).[1][2]

Keep in separate secondary

containment trays.

Cyanides (e.g., NaCN)

Generation of deadly

Hydrogen Cyanide (HCN) gas.

[1][2]

CRITICAL: Never store acids

and cyanides in the same

cabinet.[2]

Sulfides (e.g., Na₂S)
Generation of Hydrogen

Sulfide (H₂S) gas.[1][2]
Segregate strictly.

Oxidizers (e.g., Peroxides) Fire/Explosion risk.[1][2]

Store in dedicated

flammables/oxidizer cabinets

respectively.[1][2]

Step-by-Step Disposal Workflow
This protocol ensures compliance with US EPA (RCRA) and EU waste directives.

Step 1: Waste Characterization
State: Solid (Powder)[1]

pH: Acidic (Expect pH < 4 in aqueous solution)

RCRA Status: While not typically a P- or U-listed specific waste, it must be characterized as

D002 (Corrosive) if disposed of in aqueous solution (pH ≤ 2), or generally as Hazardous

Waste due to toxicity/irritant properties.

Step 2: Container Selection
Recommended: Wide-mouth HDPE jar or Amber Glass jar with a Teflon-lined cap.

Avoid: Carbon steel or aluminum containers (acid will corrode the metal, leading to leaks).

Step 3: Labeling
Mark the container tag with the following before adding waste:
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Full Chemical Name: "5-Chloro-1H-pyrazole-3-carboxylic acid" (No

abbreviations/formulas).

Hazard Checkboxes: [x] Irritant [x] Corrosive (if wet) [x] Toxic.

Constituents: "100% 5-Chloro-1H-pyrazole-3-carboxylic acid".

Step 4: Accumulation
Place the container in your lab's Satellite Accumulation Area (SAA).

Ensure the container remains closed unless adding waste (EPA requirement).

Use a dedicated funnel for solids to prevent dust generation.

Step 5: Final Handoff
Request pickup when the container is 90% full or within your facility's time limit (usually 6-12

months).

Manifest Declaration: Ensure the waste manifest lists "Halogenated Organic Solid."

Decision Logic Visualization
The following diagram illustrates the critical decision points for disposing of this specific

compound.
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Waste Generation:
5-Chloro-1H-pyrazole-3-carboxylic acid

Is the waste Solid or Liquid?

Solid Waste

Powder/Crystal

Liquid/Solution Waste

Dissolved in Solvent

Select Container:
HDPE Wide-Mouth Jar

Check pH & Solvents

Select Container:
Glass Bottle (Plastic Coated)

Compatible Solvent

LABELING CRITICAL:
Mark as 'Halogenated Organic'

Segregation:
Keep away from Bases & Oxidizers

Final Disposal:
Incineration w/ Scrubber

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of halogenated pyrazole waste.
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Emergency Contingencies
Scenario A: Benchtop Spill (Solid)

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If dust is visible, use an N95 or

P100 respirator.

Containment: Cover the spill with a damp paper towel to prevent dust from becoming

airborne.

Cleanup: Scoop up the material using a dustpan or index card. Place into the hazardous

waste container.

Decontamination: Wipe the surface with a mild soap solution, then water.

Scenario B: Skin Exposure

Immediate: Brush off loose powder before wetting the skin (to prevent creating a

concentrated acid paste on the skin).

Rinse: Flush with copious water for 15 minutes.

Report: Consult SDS and site safety officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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